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The table below summarizes the core parameters for designing a linearity evaluation study, based on general

LC-MS method validation principles [1].

Parameter Recommendation & Purpose Application Example

Calibration Type Matrix-matched standards preferred to
account for matrix effects on ionization [1].

Prepare standards in blank matrix
extract (e.g., tomato homogenate

for pesticide analysis) [1].

Number of
Concentration
Levels

Minimum of 6, but ~10 levels
recommended to adequately define the
range and for robust statistical analysis [1].

-

Concentration
Range

Must encompass lowest (5%) to highest
(120%) expected analyte release in

samples [1] [2].

A range from 5% to 120% of the
nominal target concentration [2].

Measurement
Protocol

Analysis order should be randomized to

account for instrument drift; each level
measured in at least 2 replicates [1].

-

Protocols for Statistical Evaluation

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s561684?utm_src=pdf-body
https://www.smolecule.com/products/s561684?utm_src=pdf-interest
https://sisu.ut.ee/lcms_method_validation/32-experiment-setup-and-evaluation-data/
https://sisu.ut.ee/lcms_method_validation/32-experiment-setup-and-evaluation-data/
https://sisu.ut.ee/lcms_method_validation/32-experiment-setup-and-evaluation-data/
https://sisu.ut.ee/lcms_method_validation/32-experiment-setup-and-evaluation-data/
https://sisu.ut.ee/lcms_method_validation/32-experiment-setup-and-evaluation-data/
https://biorelevant.com/learning_center/selecting-drug-concentration-range-linearity-working-standard-solutions/
https://biorelevant.com/learning_center/selecting-drug-concentration-range-linearity-working-standard-solutions/
https://sisu.ut.ee/lcms_method_validation/32-experiment-setup-and-evaluation-data/
https://www.smolecule.com/products/s561684?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


After collecting data, linearity of the calibration curve is evaluated. The general workflow and statistical

methods are summarized in the following diagram and table.

Collect Experimental Data

Visual Evaluation &
Residuals Plot

Statistical Linearity Tests

Lack-of-Fit Test Mandel's Fitting Test

Assess Model Fit

Use Linear Model

Pass

Investigate or Use
Non-Linear Model

Fail

Click to download full resolution via product page

Test Purpose & Calculation Interpretation

| Lack-of-Fit Test [1] | Compares deviation from linear model (MSSLOF) to inherent random error

(MSSerror). Fcalculated = MSSLOF / MSSerror | If Fcalculated > Ftabulated, the linear model is not adequate. | |

Mandel's Fitting Test [1] | Compares the goodness-of-fit of a linear model (Sy1) vs. a non-linear model like
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a parabola (Sy2). Fcalculated = S²y2 / S²y1 | If Fcalculated > Ftabulated, the non-linear model provides a

significantly better fit. | | Equivalence Testing [3] | Uses a two one-sided tests (TOST) approach to evaluate

if the bias from using a linear model is within pre-specified, acceptable limits. | A closed-form solution that

makes testing easier to implement. |
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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